Cas no 89690-06-2 (Butanenitrile, 4-[ethyl(phenylmethyl)amino]-)

Butanenitrile, 4-[ethyl(phenylmethyl)amino]- structure
89690-06-2 structure
Product Name:Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
CAS No:89690-06-2
MF:C13H18N2
MW:202.295423030853
CID:592189
PubChem ID:21668248
Update Time:2025-04-19

Butanenitrile, 4-[ethyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
    • 4-[benzyl(ethyl)amino]butanenitrile
    • AKOS005766226
    • DTXSID60616686
    • 89690-06-2
    • SCHEMBL154265
    • Inchi: 1S/C13H18N2/c1-2-15(11-7-6-10-14)12-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,11-12H2,1H3
    • InChI Key: QQXRTFRQQGWBHS-UHFFFAOYSA-N
    • SMILES: N(CC)(CC1C=CC=CC=1)CCCC#N

Computed Properties

  • Exact Mass: 202.146998583g/mol
  • Monoisotopic Mass: 202.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 27Ų

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